Cas no 2229084-42-6 (3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol
• CAS No: 2229084-42-6
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 6553357
• PubChem ID: 165668598
• Update Time: 2025-05-19

3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol
• EN300-1975096
• 2229084-42-6

• Inchi： 1S/C11H14F2O2/c1-8-9(11(12,13)6-7-14)4-3-5-10(8)15-2/h3-5,14H,6-7H2,1-2H3
• InChI Key： FMPWWIPPKKQWGE-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=CC=C(C=1C)OC)F

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol

3,3-Difluoro-3-(3-Methoxy-2-Methylphenyl)Propan-1-Ol (CAS No. 2229084-42-6): A Comprehensive Overview

3,3-Difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol (CAS No. 2229084-42-6) is a fluorinated organic compound with a unique molecular structure that combines a difluorinated propanol backbone with a methoxy-substituted aromatic ring. This compound has garnered significant attention in the field of medicinal chemistry and material science due to its potential applications as a building block for pharmaceuticals, agrochemicals, and specialty materials.

The molecular formula of 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol is C₁₁H₁₄F₂O₂, with a molecular weight of 216.23 g/mol. The presence of two fluorine atoms at the 3-position of the propanol chain introduces significant electronic effects, making this compound particularly interesting for researchers exploring fluorinated organic compounds and their applications. The methoxy group at the meta-position of the aromatic ring further enhances the compound's versatility in chemical transformations.

Recent studies have highlighted the growing importance of fluorinated aromatic compounds in drug discovery, with particular focus on their improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts. This has led to increased interest in 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol as a potential intermediate for the synthesis of novel bioactive molecules. The compound's unique structural features make it particularly valuable for developing selective enzyme inhibitors and receptor modulators.

In the pharmaceutical industry, 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol has shown promise as a precursor for the development of CNS-active compounds. The fluorine atoms can significantly influence the compound's pharmacokinetic properties, potentially leading to improved blood-brain barrier penetration. Researchers are particularly interested in exploring its applications in neurological disorders, where fluorinated compounds have demonstrated enhanced efficacy.

The material science applications of 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol are equally compelling. The compound's ability to serve as a building block for fluorinated polymers has attracted attention from researchers developing advanced materials with unique thermal and chemical resistance properties. These materials find applications in specialty coatings, electronic components, and high-performance composites.

Synthetic approaches to 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol typically involve the fluorination of appropriate propanol precursors or the modification of pre-fluorinated intermediates. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact of its production while maintaining high yields and purity.

The global market for fluorinated fine chemicals has been steadily growing, with 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol positioned as an important specialty chemical. Market analysts predict increasing demand for this compound, particularly in the Asia-Pacific region where pharmaceutical and material science research is expanding rapidly. The compound's versatility and the growing trend toward fluorine-containing pharmaceuticals suggest strong future growth potential.

Quality control and characterization of 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol typically involve advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and material applications. Recent innovations in analytical chemistry have improved the detection and quantification of impurities, further enhancing the reliability of this important chemical intermediate.

Storage and handling of 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol require standard laboratory precautions. The compound should be stored in tightly sealed containers under inert atmosphere to maintain stability. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this or any other chemical substance.

Future research directions for 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol include exploring its potential in catalysis and asymmetric synthesis. The compound's unique structural features may enable novel reaction pathways or serve as chiral auxiliaries in stereoselective transformations. Additionally, its applications in medicinal chemistry continue to expand as researchers discover new biological targets where fluorinated compounds show enhanced activity.

For researchers and industry professionals seeking high-purity 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol, it's important to work with reputable suppliers who can provide comprehensive analytical data and documentation. The compound's growing importance in various fields underscores the need for reliable sources of this valuable chemical building block.

In conclusion, 3,3-difluoro-3-(3-methoxy-2-methylphenyl)propan-1-ol (CAS No. 2229084-42-6) represents an important fluorinated organic compound with diverse applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovative research in pharmaceuticals, materials science, and chemical synthesis, positioning it as a compound of significant current and future interest in the chemical community.